4-[2-(1-azepanyl)-2-oxoethoxy]-N-(3-methylphenyl)benzenesulfonamide

• IUPAC Name: 4-[2-(azepan-1-yl)-2-oxoethoxy]-N-(3-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C21H26N2O4S/c1-17-7-6-8-18(15-17)22-28(25,26)20-11-9-19(10-12-20)27-16-21(24)23-13-4-2-3-5-14-23/h6-12,15,22H,2-5,13-14,16H2,1H3
• InChI Key: OQUQDIMUMLIKAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NS(=O)(=O)C2=CC=C(C=C2)OCC(=O)N3CCCCCC3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

Benzenesulfonamide derivatives are a broad class of compounds known for their diverse chemical properties and potential applications in various fields, including medicinal chemistry and materials science. These compounds are characterized by the presence of a benzenesulfonamide moiety, which contributes to their unique chemical behavior and reactivity.

Synthesis Analysis

The synthesis of benzenesulfonamide derivatives often involves the reaction of suitable sulfonamide precursors with various reagents to introduce different functional groups. For example, the synthesis of certain derivatives has been achieved through reactions involving carbonyldiimidazole (CDI) and hydroxylamine, followed by reaction with p-tosyl chloride under standard conditions (H. Lebel, 2016).

Molecular Structure Analysis

The molecular structure of benzenesulfonamide derivatives is often determined using X-ray crystallography, providing detailed information on the arrangement of atoms and the geometry of the molecule. For instance, N-(5-Acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide has been structurally characterized, revealing π–π interactions and hydrogen-bonding interactions leading to a three-dimensional network (Reham A. Mohamed-Ezzat et al., 2023).

Safety and Hazards

The safety and hazards associated with this compound are not known. As with any chemical, it should be handled with appropriate safety precautions to avoid exposure and potential harm.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It could also involve developing methods to modify its structure to enhance its properties or activity.